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Compound of Interest

Compound Name:
Tetramethylammonium methyl

carbonate

Cat. No.: B8640623 Get Quote

An In-depth Technical Guide to Tetramethylammonium Methyl Carbonate for Researchers

and Drug Development Professionals

Introduction
Tetramethylammonium methyl carbonate is a quaternary ammonium salt that has garnered

interest as a versatile and environmentally benign reagent in organic synthesis. This guide

provides a comprehensive overview of its chemical properties, molecular structure, and, most

notably, its applications as a catalyst, with a focus on its relevance to researchers, scientists,

and professionals in the field of drug development.

Core Data
CAS Number: 22426-79-5[1][2][3][4]

Molecular Formula: C₆H₁₅NO₃[1][4]

Molecular Weight: 149.19 g/mol [4]

Molecular Structure
Tetramethylammonium methyl carbonate is an ionic compound composed of a

tetramethylammonium cation ([N(CH₃)₄]⁺) and a methyl carbonate anion (CH₃OCO₂⁻).
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SMILES: C--INVALID-LINK--(C)C.COC(=O)[O-]

Physicochemical Properties
Property Value Source

Appearance
White to light yellow powder or

crystals
[2][3]

Purity >98.0% (by Titration) [2][3]

Melting Point 144 °C [5]

Storage Temperature

Room temperature,

recommended <15°C in a cool,

dark place

[5]

Sensitivity Moisture sensitive [5]

Applications in Organic Synthesis
The primary application of tetramethylammonium methyl carbonate lies in its role as a

metal-free catalyst for transesterification reactions.[6] This is particularly relevant in

pharmaceutical synthesis where the avoidance of metal contaminants is often crucial.

Catalysis of Transesterification Reactions
Tetramethylammonium methyl carbonate is an effective catalyst for the chemoselective,

scalable, and reusable transesterification of a wide range of esters and alcohols.[6] A key

advantage is its efficacy with chelating substrates, such as amino alcohols, diols, and sugar

derivatives, which can often deactivate conventional metal-based catalysts.[6]

The catalytic activity stems from the in situ generation of the highly reactive

tetramethylammonium alkoxide species. This process is illustrated in the following logical

diagram:
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Catalytic Cycle of Transesterification
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In situ generation of the active catalyst and subsequent transesterification.
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Experimental Protocols
The following is a general experimental protocol for a transesterification reaction using

tetramethylammonium methyl carbonate, based on published literature.[6]

Materials:

Ester

Alcohol

Tetramethylammonium methyl carbonate (catalyst)

Anhydrous solvent (e.g., n-hexane or toluene)

Molecular sieves (e.g., 5Å)

Procedure:

To a solution of the ester (1.0 mmol) and the alcohol (1.2 mmol) in the anhydrous solvent (5

mL) in a round-bottom flask, add tetramethylammonium methyl carbonate (0.05 mmol, 5

mol%).

Add activated molecular sieves to the flask.

The reaction mixture is then heated to the desired temperature (e.g., reflux) and stirred for

the required time (monitored by TLC or GC).

Upon completion, the reaction mixture is cooled to room temperature.

The molecular sieves are removed by filtration.

The filtrate is concentrated under reduced pressure.

The residue is purified by column chromatography on silica gel to afford the desired product.

Note: Reaction conditions such as solvent, temperature, and catalyst loading may need to be

optimized for specific substrates.
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Relevance to Drug Development
While direct examples of the use of tetramethylammonium methyl carbonate in the

synthesis of specific commercial drugs are not readily available in the public domain, its

properties make it a highly relevant tool for drug development professionals for several

reasons:

Metal-Free Catalysis: The avoidance of residual metal catalysts is a significant advantage in

the synthesis of active pharmaceutical ingredients (APIs), simplifying purification and

reducing potential toxicity.

Chemoselectivity: Its ability to catalyze reactions with sensitive functional groups and

chelating substrates is valuable when working with complex molecules often found in drug

candidates.

Green Chemistry: The use of a stable, non-toxic catalyst aligns with the principles of green

chemistry, which are increasingly important in the pharmaceutical industry.

Safety and Handling
Tetramethylammonium methyl carbonate is classified as causing skin and serious eye

irritation.[7] Standard laboratory safety precautions should be observed when handling this

compound, including the use of personal protective equipment such as gloves and safety

glasses. It is also noted to be moisture-sensitive.

Conclusion
Tetramethylammonium methyl carbonate is a promising organocatalyst for

transesterification reactions with significant potential in the field of pharmaceutical synthesis. Its

metal-free nature, high efficiency with challenging substrates, and alignment with green

chemistry principles make it a valuable tool for researchers and professionals involved in drug

development. Further exploration of its applications in the synthesis of complex pharmaceutical

intermediates and APIs is warranted.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8640623?utm_src=pdf-body
https://www.benchchem.com/product/b8640623?utm_src=pdf-body
https://www.researchgate.net/publication/332331104_Synthesis_of_ethyl_methyl_carbonate_via_transesterification_over_molecular_sieves_and_ZIF-8
https://www.benchchem.com/product/b8640623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8640623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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